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Compound of Interest

Compound Name: Fmoc-Asp(ODmab)-OH

Cat. No.: B613555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fmoc-Asp(ODmab)-OH (N-α-Fmoc-L-aspartic acid β-(4,4-dimethyl-2,6-dioxocyclohex-1-

ylidene)methyl ester) is a critical building block in solid-phase peptide synthesis (SPPS). The

ODmab (4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)methyl protecting group on the β-carboxyl

group of aspartic acid is labile to mild acid, allowing for its selective removal. Proper

preparation of stock solutions is paramount for efficient and successful peptide synthesis. This

document provides detailed application notes and protocols for the preparation and handling of

Fmoc-Asp(ODmab)-OH stock solutions, with a focus on solubility characteristics.

A critical consideration when working with Fmoc-Asp(ODmab)-OH is its susceptibility to base-

catalyzed aspartimide formation, a common side reaction in peptide synthesis that can lead to

impurities.

Physicochemical Properties
A summary of the key physicochemical properties of Fmoc-Asp(ODmab)-OH is presented

below.
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Property Value

CAS Number 269066-08-2

Molecular Formula C₃₉H₄₂N₂O₈

Molecular Weight 666.77 g/mol

Appearance White to off-white powder

Solubility of Fmoc-Asp(ODmab)-OH
The solubility of Fmoc-Asp(ODmab)-OH is a key factor in the preparation of stock solutions for

SPPS. The following table summarizes the available solubility data in common organic

solvents. It is important to note that quantitative, comparative solubility data for many Fmoc-

amino acids is not always readily available and may need to be determined empirically for

specific applications and concentrations.

Solvent Abbreviation Solubility Remarks

Dimethylformamide DMF
Clearly soluble (1

mmole in 2 mL)[1]

A common and

effective solvent for

SPPS.

N-Methyl-2-

pyrrolidone
NMP Soluble[2]

Another widely used

solvent in peptide

synthesis.

Dimethyl sulfoxide DMSO
200 mg/mL (299.96

mM)[3][4]

A good solvent, but

hygroscopic nature

should be

considered[3].

Experimental Protocols
Protocol 1: Preparation of a Stock Solution
This protocol describes the standard procedure for preparing a stock solution of Fmoc-
Asp(ODmab)-OH.
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Materials:

Fmoc-Asp(ODmab)-OH powder

Anhydrous solvent (DMF, NMP, or DMSO)

Volumetric flask or appropriate vial

Spatula

Analytical balance

Vortex mixer and/or sonicator

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Equilibration: Allow the container of Fmoc-Asp(ODmab)-OH to reach room temperature

before opening to prevent moisture condensation.

Weighing: In a well-ventilated area, accurately weigh the desired amount of Fmoc-
Asp(ODmab)-OH powder using an analytical balance.

Dissolution: Transfer the weighed powder to a volumetric flask or vial. Add the chosen

solvent (e.g., DMF, NMP) to the desired concentration.

Mixing: Vortex the solution until the powder is fully dissolved. If solubility is an issue, the

solution can be gently warmed to 37°C and sonicated for a short period to facilitate

dissolution.

Storage: Once fully dissolved, the stock solution should be stored in tightly sealed vials at

-20°C or -80°C. For storage at -20°C, it is recommended to use the solution within one

month, while at -80°C, it can be stored for up to six months. To avoid repeated freeze-thaw

cycles, it is advisable to aliquot the stock solution into smaller volumes.

Protocol 2: Empirical Determination of Solubility
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Given the limited publicly available quantitative solubility data, this protocol outlines a method

to determine the approximate solubility of Fmoc-Asp(ODmab)-OH in a specific solvent.

Materials:

Fmoc-Asp(ODmab)-OH powder

Solvent of interest (e.g., DMF, NMP)

Small, calibrated vials (e.g., 1.5 mL microcentrifuge tubes)

Pipettes

Vortex mixer and/or sonicator

Analytical balance

Procedure:

Preparation: Add a precise volume of the solvent (e.g., 1 mL) to a vial.

Incremental Addition: Weigh a small, known amount of Fmoc-Asp(ODmab)-OH (e.g., 10

mg) and add it to the solvent.

Dissolution Attempt: Vigorously vortex the mixture for 1-2 minutes. If the solid does not

dissolve, sonicate for 5-10 minutes. Gentle warming to 37°C can also be applied.

Observation: Visually inspect the solution for any undissolved particles.

Repeat: If the solid completely dissolves, repeat steps 2-4 by adding another known amount

of the powder to the same vial.

Saturation Point: Continue this incremental addition until a saturated solution is achieved

(i.e., solid material remains undissolved even after thorough mixing and sonication).

Calculation: The approximate solubility can be calculated by dividing the total mass of the

dissolved solid by the volume of the solvent (e.g., mg/mL).
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Diagrams
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Caption: Workflow for Preparing a Stock Solution of Fmoc-Asp(ODmab)-OH.
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Caption: Simplified Pathway of Base-Catalyzed Aspartimide Formation.

Safety and Handling
Personal Protective Equipment (PPE): Always wear safety goggles, chemical-resistant

gloves, and a lab coat when handling Fmoc-Asp(ODmab)-OH powder and its solutions.

Ventilation: Handle the powder in a well-ventilated area or a chemical fume hood to minimize

inhalation of dust.
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Disposal: Dispose of contaminated gloves and waste in accordance with laboratory and local

regulations.

Conclusion
The successful use of Fmoc-Asp(ODmab)-OH in peptide synthesis is highly dependent on the

correct preparation and handling of its stock solutions. While DMF, NMP, and DMSO are all

suitable solvents, empirical determination of solubility for specific concentrations may be

necessary. Adherence to the protocols outlined in this document will help ensure the integrity

and reactivity of this crucial reagent, minimizing potential side reactions and leading to higher

purity peptide products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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